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Compound of Interest

Compound Name:
4-Hydroxyindole-3-

carboxaldehyde

Cat. No.: B113049 Get Quote

In-Depth Technical Guide: 4-Hydroxyindole-3-
carboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyindole-3-
carboxaldehyde, a significant heterocyclic compound with emerging applications in scientific

research. This document details its chemical identity, structural information, and relevant

experimental protocols, presented in a clear and accessible format for laboratory and

development settings.

Core Compound Information
CAS Number: 81779-27-3[1][2]

Molecular Formula: C₉H₇NO₂[1][2][3]

Synonyms: 3-Formyl-4-hydroxy-1H-indole, 4-hydroxy-1H-indole-3-carbaldehyde[1][4]

Molecular Structure
The molecular structure of 4-Hydroxyindole-3-carboxaldehyde is characterized by a

hydroxyindole core with a carboxaldehyde group at the 3-position.
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SMILES:C1=CC2=C(C(=C1)O)C(=CN2)C=O[2][3][5]

InChI:InChI=1S/C9H7NO2/c11-5-6-4-10-7-2-1-3-8(12)9(6)7/h1-5,10,12H[4]

Physicochemical and Predicted Data
The following tables summarize key quantitative data for 4-Hydroxyindole-3-carboxaldehyde,

providing a quick reference for its physical and chemical properties.

Property Value Source

Molecular Weight 161.16 g/mol [1][3]

Exact Mass 161.047678466 g/mol [3][4]

Appearance Yellow to brown solid [6]

Purity ≥95% [1]

Topological Polar Surface Area 53.1 Å² [3][4]

XlogP 1.2 [3][4]

Hydrogen Bond Donors 2 [4]

Hydrogen Bond Acceptors 2 [4]

Rotatable Bonds 1 [4]

Biological and Pharmacological Context
4-Hydroxyindole-3-carboxaldehyde is a plant metabolite that has been isolated from species

such as Capparis spinosa L.[5][6]. It is noted for its potential applications in the study of

inflammation-related diseases and in the synthesis of fluorescent probes[5][6]. While specific

signaling pathways for this compound are under investigation, research on the closely related

compound, Indole-3-carboxaldehyde (ICA), provides valuable insights into potential

mechanisms of action. ICA has been shown to inhibit inflammatory responses and lipid

accumulation in macrophages by modulating the miR-1271-5p/HDAC9 signaling pathway[4][7].

Experimental Protocols
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Synthesis of 4-Hydroxyindole-3-carboxaldehyde
A common and effective method for the synthesis of 4-Hydroxyindole-3-carboxaldehyde is

the Vilsmeier-Haack reaction, starting from 4-hydroxyindole.

Materials:

4-hydroxyindole

Phosphorus oxychloride (POCl₃)

Anhydrous N,N-dimethylformamide (DMF)

30% aqueous sodium hydroxide solution

5N Hydrochloric acid

Methanol

Ice-methanol bath

Standard laboratory glassware and stirring apparatus

Procedure:[1]

Under cooling in an ice-methanol bath, slowly add 7.35 mL of phosphorus oxychloride

dropwise to 15 mL of dry N,N-dimethylformamide with continuous stirring for 15 minutes.

Prepare a solution of 5.0 g of 4-hydroxyindole dissolved in 10 mL of anhydrous N,N-

dimethylformamide.

Slowly add the 4-hydroxyindole solution dropwise to the mixture from step 1, maintaining the

cooling in an ice bath.

Allow the reaction mixture to stir at room temperature for 2 hours.

After the stirring period, add water to the mixture while cooling in an ice bath.
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Make the mixture alkaline by adding a 30% aqueous sodium hydroxide solution and stir for

an additional 15 minutes.

Acidify the mixture to a pH of 4 using 5N hydrochloric acid. A precipitate will form.

Collect the precipitate by filtration.

Wash the collected precipitate with water and dry it to obtain the crude product. This process

typically yields around 4.99 g (82% yield) of 4-hydroxy-1H-indole-3-carbaldehyde.

For further purification, recrystallize the crude product from methanol to obtain yellow

crystals.

Product Characterization (¹H-NMR):

¹H-NMR (DMSO-d₆) δ: 6.54 (1H, dd, J = 8.1, 0.9 Hz), 6.95 (1H, dd, J = 8.1, 0.9 Hz), 7.13

(1H, t, J = 8.1 Hz), 8.37 (1H, s), 9.64 (1H, s), 10.54 (1H, br s), 12.35 (1H, br s).[1]

Visualization of a Related Signaling Pathway
While the direct signaling pathway of 4-Hydroxyindole-3-carboxaldehyde is a subject of

ongoing research, the pathway for the analogous compound, Indole-3-carboxaldehyde (ICA), in

macrophage anti-inflammatory response has been elucidated. The following diagram illustrates

this logical relationship as a reference for potential mechanisms.
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Logical Diagram: Anti-Inflammatory Pathway of a Related Indole Carboxaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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